(E)-4-[2,8-Dihydroxy-9-[(4Z,6E,12E,14E)-10-hydroxy-3,15-dimethoxy-7,9,11,13-tetramethyl-16-oxo-1-oxacyclohexadeca-4,6,12,14-tetraen-2-yl]-3,7-dimethyl-6-oxodecan-4-yl]oxy-4-oxobut-2-enoic acid
(E)-4-[2,8-Dihydroxy-9-[(4Z,6E,12E,14E)-10-hydroxy-3,15-dimethoxy-7,9,11,13-tetramethyl-16-oxo-1-oxacyclohexadeca-4,6,12,14-tetraen-2-yl]-3,7-dimethyl-6-oxodecan-4-yl]oxy-4-oxobut-2-enoic acid
Brand Name:
Vulcanchem
CAS No.:
142386-68-3
VCID:
VC0114484
InChI:
InChI=1S/C37H56O12/c1-20-12-11-13-29(46-9)36(49-37(45)31(47-10)18-21(2)17-23(4)34(43)22(3)16-20)26(7)35(44)25(6)28(39)19-30(24(5)27(8)38)48-33(42)15-14-32(40)41/h11-15,17-18,22-27,29-30,34-36,38,43-44H,16,19H2,1-10H3,(H,40,41)/b13-11-,15-14+,20-12+,21-17+,31-18+
SMILES:
CC1CC(=CC=CC(C(OC(=O)C(=CC(=CC(C1O)C)C)OC)C(C)C(C(C)C(=O)CC(C(C)C(C)O)OC(=O)C=CC(=O)O)O)OC)C
Molecular Formula:
C37H56O12
Molecular Weight:
692.8 g/mol
(E)-4-[2,8-Dihydroxy-9-[(4Z,6E,12E,14E)-10-hydroxy-3,15-dimethoxy-7,9,11,13-tetramethyl-16-oxo-1-oxacyclohexadeca-4,6,12,14-tetraen-2-yl]-3,7-dimethyl-6-oxodecan-4-yl]oxy-4-oxobut-2-enoic acid
CAS No.: 142386-68-3
Main Products
VCID: VC0114484
Molecular Formula: C37H56O12
Molecular Weight: 692.8 g/mol
![(E)-4-[2,8-Dihydroxy-9-[(4Z,6E,12E,14E)-10-hydroxy-3,15-dimethoxy-7,9,11,13-tetramethyl-16-oxo-1-oxacyclohexadeca-4,6,12,14-tetraen-2-yl]-3,7-dimethyl-6-oxodecan-4-yl]oxy-4-oxobut-2-enoic acid - 142386-68-3](/images/no_structure.jpg)
| CAS No. | 142386-68-3 |
|---|---|
| Product Name | (E)-4-[2,8-Dihydroxy-9-[(4Z,6E,12E,14E)-10-hydroxy-3,15-dimethoxy-7,9,11,13-tetramethyl-16-oxo-1-oxacyclohexadeca-4,6,12,14-tetraen-2-yl]-3,7-dimethyl-6-oxodecan-4-yl]oxy-4-oxobut-2-enoic acid |
| Molecular Formula | C37H56O12 |
| Molecular Weight | 692.8 g/mol |
| IUPAC Name | (E)-4-[2,8-dihydroxy-9-[(4Z,6E,12E,14E)-10-hydroxy-3,15-dimethoxy-7,9,11,13-tetramethyl-16-oxo-1-oxacyclohexadeca-4,6,12,14-tetraen-2-yl]-3,7-dimethyl-6-oxodecan-4-yl]oxy-4-oxobut-2-enoic acid |
| Standard InChI | InChI=1S/C37H56O12/c1-20-12-11-13-29(46-9)36(49-37(45)31(47-10)18-21(2)17-23(4)34(43)22(3)16-20)26(7)35(44)25(6)28(39)19-30(24(5)27(8)38)48-33(42)15-14-32(40)41/h11-15,17-18,22-27,29-30,34-36,38,43-44H,16,19H2,1-10H3,(H,40,41)/b13-11-,15-14+,20-12+,21-17+,31-18+ |
| Standard InChIKey | VJPUXUDFGGBXQF-ZETKQQCDSA-N |
| Isomeric SMILES | CC1C/C(=C/C=C\C(C(OC(=O)/C(=C\C(=C\C(C1O)C)\C)/OC)C(C)C(C(C)C(=O)CC(C(C)C(C)O)OC(=O)/C=C/C(=O)O)O)OC)/C |
| SMILES | CC1CC(=CC=CC(C(OC(=O)C(=CC(=CC(C1O)C)C)OC)C(C)C(C(C)C(=O)CC(C(C)C(C)O)OC(=O)C=CC(=O)O)O)OC)C |
| Canonical SMILES | CC1CC(=CC=CC(C(OC(=O)C(=CC(=CC(C1O)C)C)OC)C(C)C(C(C)C(=O)CC(C(C)C(C)O)OC(=O)C=CC(=O)O)O)OC)C |
| Synonyms | PD 118576-A2 PD-118,576-A2 |
| PubChem Compound | 6438749 |
| Last Modified | Nov 09 2021 |
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